Cas no 92932-25-7 (methyl2-(1,3-thiazol-2-yl)propylamine)

• Product Name: methyl2-(1,3-thiazol-2-yl)propylamine
• CAS No: 92932-25-7
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 4665781
• PubChem ID: 64989109
• Update Time: 2025-06-11

methyl2-(1,3-thiazol-2-yl)propylamine Chemical and Physical Properties

Names and Identifiers

• methyl[2-(1,3-thiazol-2-yl)propyl]amine
• 2-Thiazoleethanamine, N,β-dimethyl-
• methyl2-(1,3-thiazol-2-yl)propylamine

• Inchi： 1S/C7H12N2S/c1-6(5-8-2)7-9-3-4-10-7/h3-4,6,8H,5H2,1-2H3
• InChI Key： QOUYVAVHXIFTNL-UHFFFAOYSA-N
• SMILES： C(C1SC=CN=1)(C)CNC

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.0 g/cm3
• Boiling Point: 218.7±0.0 °C at 760 mmHg

methyl2-(1,3-thiazol-2-yl)propylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on methyl2-(1,3-thiazol-2-yl)propylamine

Methyl 2-(1,3-Thiazol-2-yl)propylamine: A Comprehensive Overview

Methyl 2-(1,3-thiazol-2-yl)propylamine (CAS No. 92932-2-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and amine functionalities, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of methyl 2-(1,3-thiazol-2-yl)propylamine, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of methyl 2-(1,3-thiazol-2-yl)propylamine is defined by its molecular formula C₈H₁₂N₂S. The presence of a thiazole ring and an amine group imparts distinct chemical and biological properties to this compound. Thiazoles are heterocyclic compounds with a five-membered ring containing one sulfur and one nitrogen atom. They are known for their stability and ability to form strong hydrogen bonds, which can influence the compound's interactions with biological targets.

The synthesis of methyl 2-(1,3-thiazol-2-yl)propylamine can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 2-bromothiazole with an appropriate amine derivative in the presence of a base. This approach has been widely reported in the literature and is known for its high yield and purity. Another synthetic route involves the coupling of a thiazole derivative with an alkyl halide using transition metal catalysts, such as palladium or copper complexes. These methods not only provide access to the target compound but also allow for the introduction of functional groups that can be further modified to enhance its biological activity.

In terms of biological properties, methyl 2-(1,3-thiazol-2-yl)propylamine has shown promising activity in several areas. Recent studies have demonstrated its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This activity is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK.

Beyond its anti-inflammatory properties, methyl 2-(1,3-thiazol-2-yl)propylamine has also been investigated for its neuroprotective effects. Research conducted on animal models has indicated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the activation of neurotrophic factors and the inhibition of oxidative stress.

The potential therapeutic applications of methyl 2-(1,3-thiazol-2-yl)propylamine extend beyond inflammation and neuroprotection. Studies have also explored its use as an antiviral agent against various viral infections. For instance, it has been shown to inhibit the replication of influenza virus by interfering with viral entry into host cells. Additionally, preliminary data suggest that this compound may have antitumor properties, although further research is needed to confirm these findings.

In conclusion, methyl 2-(1,3-thiazol-2-yl)propylamine (CAS No. 92932-2-7) is a multifaceted compound with a wide range of biological activities. Its unique chemical structure makes it a valuable candidate for various therapeutic applications, including anti-inflammatory, neuroprotective, antiviral, and potentially antitumor treatments. Ongoing research continues to uncover new insights into the mechanisms underlying these activities, paving the way for the development of novel drugs based on this promising compound.